Cas no 415968-93-3 (1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine)

1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine structure

415968-93-3 structure

Product Name:1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine

CAS No:415968-93-3

MF:C₁₁H₂₄N₂O

MW:200.321063041687

CID:879163

Update Time:2026-04-29

1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Piperidinamine,1-ethyl-N-(2-methoxy-1-methylethyl)-(9CI)
- 1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine

1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E154346-100mg	1-ethyl-n-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3		100mg	$ 95.00	2022-06-05
TRC	E154346-500mg	1-ethyl-n-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3		500mg	$ 365.00	2022-06-05
TRC	E154346-1g	1-ethyl-n-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3		1g	$ 570.00	2022-06-05
Life Chemicals	F1967-9509-0.25g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	0.25g	$523.0	2023-09-06
Life Chemicals	F1967-9509-0.5g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	0.5g	$551.0	2023-09-06
Life Chemicals	F1967-9509-1g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	1g	$580.0	2023-09-06
Life Chemicals	F1967-9509-2.5g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	2.5g	$1267.0	2023-09-06
Life Chemicals	F1967-9509-5g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	5g	$1909.0	2023-09-06
Life Chemicals	F1967-9509-10g	1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine	415968-93-3	95%+	10g	$2675.0	2023-09-06

1-ethyl-N-(1-methoxypropan-2-yl)piperidin-4-amine Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

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